BE“GHE Foundational & Exploratory

Check Availability & Pricing

Synonyms and alternative names for Methyl 5-
amino-2-hydroxybenzoate

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Methyl 5-amino-2-
Compound Name:
hydroxybenzoate

Cat. No.: B125376

An In-depth Technical Guide to Methyl 5-amino-
2-hydroxybenzoate

For Researchers, Scientists, and Drug Development Professionals
This technical guide provides a comprehensive overview of Methyl 5-amino-2-
hydroxybenzoate, a versatile chemical compound with applications in various scientific fields.

The document details its chemical identity, physical properties, synthesis, and analytical
characterization.

Chemical Identity and Nomenclature

Methyl 5-amino-2-hydroxybenzoate is a substituted aromatic compound. For clarity and
comprehensive database searching, a variety of synonyms and alternative names are used to
refer to this molecule.

A structured summary of its identifiers is provided in Table 1.

Table 1: Synonyms and Chemical Identifiers for Methyl 5-amino-2-hydroxybenzoate
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Identifier Type

Value

Systematic Name

Methyl 5-amino-2-hydroxybenzoate

Common Synonyms

Methyl 5-aminosalicylate, 5-Amino-2-
hydroxybenzoic acid methyl ester, Mesalazine

Methyl Ester, Methyl m-aminosalicylate

CAS Registry No. 42753-75-3

Molecular Formula CsHoNO3

Molecular Weight 167.16 g/mol

nChi INChl=1S/C8HINO3/c1-12-8(11)6-4-5(9)2-3-
7(6)10/h2-4,10H,9H2,1H3

InChlKey MXUHMQZOATZRIK-UHFFFAOYSA-N

SMILES COC(=0)C1=C(C=CC(=C1)N)O

Physicochemical Properties

Methyl 5-amino-2-hydroxybenzoate is typically a white to off-white crystalline solid.[1] While

a specific boiling point is not readily available in the literature, its melting point has been

reported. The compound exhibits limited solubility in water but is soluble in organic solvents

such as ethanol and acetone.[1] A summary of its key physicochemical properties is presented

in Table 2.

Table 2: Physicochemical Properties of Methyl 5-amino-2-hydroxybenzoate
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Property Value Reference
Physical State Crystalline Solid [1]
Appearance White to off-white [1]

Melting Point 93-95 °C [2]

Boiling Point Data not available

Solubility in Water Limited solubility [1]
Solubility in Organic Solvents Soluble in ethanol and acetone  [1]

Synthesis and Experimental Protocols

The synthesis of Methyl 5-amino-2-hydroxybenzoate is most commonly achieved through the
Fischer esterification of 5-aminosalicylic acid with methanol in the presence of an acid catalyst.
A detailed experimental protocol is provided below.

Fischer Esterification of 5-Aminosalicylic Acid

This protocol is adapted from a documented synthetic procedure.[2]

Materials:

5-Aminosalicylic acid (500 g, 3.26 mol)
¢ Methanol (3500 mL)

e Thionyl chloride (600 mL, 8.16 mol)

e 25% (w/v) Sodium hydroxide solution
e 20% (w/v) Sodium carbonate solution
o Water

o 5-liter four-necked flask equipped with a reflux condenser, a dropping funnel, a thermometer,
and a mechanical stirrer.
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Procedure:

To the four-necked flask, add methanol and 5-aminosalicylic acid. Begin stirring the mixture.

Maintain the reaction temperature between 35-40 °C and slowly add thionyl chloride
dropwise over approximately 2 hours.

After the addition is complete, heat the reaction mixture to reflux and maintain for 15-16
hours. The mixture will gradually turn into a brown, dilute slurry.

Monitor the reaction progress using thin-layer chromatography (TLC) until the concentration
of the starting material, 5-aminosalicylic acid, is below 1.0%.

Once the reaction is complete, distill off approximately 2000 mL of methanol under
atmospheric pressure.

Azeotropically distill the remaining methanol with water (3 x 1000 mL) under reduced
pressure (200-250 mmHg) to obtain a slurry.

Pour the slurry into 3500 mL of water.

Adjust the pH of the mixture first to 5.0 with a 25% (w/v) sodium hydroxide solution
(approximately 750 mL) and then to a final pH of 7.0-7.5 with a 20% (w/v) sodium carbonate
solution (approximately 300 mL).

Filter the precipitated solid and wash the filter cake with water (2 x 1000 mL).

Dry the solid to a constant weight at 65 °C under reduced pressure (250 mmHg) to yield
Methyl 5-amino-2-hydroxybenzoate.

Expected Yield: Approximately 490 g (90%).

The following diagram illustrates the general workflow for the synthesis and purification of

Methyl 5-amino-2-hydroxybenzoate.
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Synthesis and Purification Workflow
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Synthesis and Purification Workflow

Analytical Characterization

The identity and purity of synthesized Methyl 5-amino-2-hydroxybenzoate can be confirmed
using standard analytical techniques.
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Nuclear Magnetic Resonance (NMR) Spectroscopy:
 H-NMR (CDCl3):

o 0 3.92 ppm (3H, singlet, Ar-COOCHS3)

o 9 6.85 ppm (2H, multiplet, Ar-H)

o & 7.16 ppm (1H, doublet, J=2.73 Hz, Ar-H)[2]
Mass Spectrometry (MS):

e« miz: 167 (M+), 135, 107, 79[2]

Biological Activity and Potential Applications

While Methyl 5-amino-2-hydroxybenzoate is primarily utilized as a versatile intermediate in
organic synthesis, particularly in the pharmaceutical and dye industries, some potential
biological activities have been suggested.[1] It is often considered for its potential antimicrobial
properties.[1]

Currently, there is a lack of specific studies detailing its mechanism of action or its involvement
in defined signaling pathways. Its structural similarity to salicylic acid and mesalazine (5-
aminosalicylic acid) suggests that it could potentially be investigated for anti-inflammatory or
related activities. However, further research is required to elucidate its specific biological
functions.

Given its role as a synthetic intermediate, a logical workflow for its potential application in drug
discovery is presented below.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.chemicalbook.com/synthesis/methyl-5-aminosalicylate.htm
https://www.chemicalbook.com/synthesis/methyl-5-aminosalicylate.htm
https://www.benchchem.com/product/b125376?utm_src=pdf-body
https://cymitquimica.com/cas/42753-75-3/
https://cymitquimica.com/cas/42753-75-3/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Drug Discovery and Development Workflow

Chemical Modification &
Derivative Synthesis
High-Throughput Screening
(In vitro assays)

Hit Identification
E_ead Optimizatior)
Preclinical Studies
(In vivo models)
Clinical Trials

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b125376?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125376?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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